Cas no 119061-16-4 (2-(4-Chlorophenoxy)pentanoic acid)
2-(4-Chlorophenoxy)pentanoic acid is a chlorinated phenoxyalkanoic acid derivative with applications in organic synthesis and agrochemical research. Its structure, featuring a chlorophenoxy group attached to a pentanoic acid backbone, makes it a versatile intermediate for the development of herbicides and plant growth regulators. The compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its reactivity allows for selective modifications, enabling the synthesis of more complex derivatives. Researchers value this compound for its consistent purity and well-characterized properties, which support reproducible results in experimental studies. It is particularly useful in studies exploring structure-activity relationships in phenoxy acid-based agrochemicals.
119061-16-4 structure
Product Name:2-(4-Chlorophenoxy)pentanoic acid
CAS No:119061-16-4
MF:C11H13ClO3
MW:228.672122716904
CID:1085700
Update Time:2025-06-08
2-(4-Chlorophenoxy)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chlorophenoxy)pentanoic acid
- CHEMBRDG-BB 5870883
- AC1N8T4V
- ACMC-20mo5e
- CTK0F9658
- MolPort-000-447-490
- Pentanoic acid, 2-(4-chlorophenoxy)-
- STK950631
- 2-(4-chlorophenoxy)pentanoic acid(SALTDATA: FREE)
-
- Inchi： 1S/C11H13ClO3/c1-2-3-10(11(13)14)15-9-6-4-8(12)5-7-9/h4-7,10H,2-3H2,1H3,(H,13,14)
- InChI Key： CBGZZDWFWLXZEU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OC(C(=O)O)CCC
Computed Properties
- Exact Mass: 228.05500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 46.53000
- LogP: 2.97210
2-(4-Chlorophenoxy)pentanoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-Chlorophenoxy)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C376108-50mg |
2-(4-Chlorophenoxy)pentanoic Acid |
119061-16-4 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C376108-100mg |
2-(4-Chlorophenoxy)pentanoic Acid |
119061-16-4 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C376108-500mg |
2-(4-Chlorophenoxy)pentanoic Acid |
119061-16-4 | 500mg |
$ 230.00 | 2022-04-01 | ||
| A2B Chem LLC | AA23292-250mg |
2-(4-Chlorophenoxy)pentanoic acid |
119061-16-4 | 95% | 250mg |
$60.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1784481-250mg |
2-(4-Chlorophenoxy)pentanoic acid |
119061-16-4 | 95% | 250mg |
￥3202.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1784481-1g |
2-(4-Chlorophenoxy)pentanoic acid |
119061-16-4 | 95% | 1g |
￥4275.00 | 2024-08-09 | |
| 1PlusChem | 1P000IL8-250mg |
Pentanoic acid, 2-(4-chlorophenoxy)- |
119061-16-4 | 95% | 250mg |
$61.00 | 2025-02-18 | |
| 1PlusChem | 1P000IL8-1g |
Pentanoic acid, 2-(4-chlorophenoxy)- |
119061-16-4 | 95% | 1g |
$228.00 | 2025-02-18 |
2-(4-Chlorophenoxy)pentanoic acid Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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